Cas no 595570-54-0 (Tert-butyl 2-(2-cyanophenyl)acetate)

Tert-butyl 2-(2-cyanophenyl)acetate is a versatile intermediate in organic synthesis, particularly valued for its utility in pharmaceutical and fine chemical applications. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The 2-cyanophenyl moiety provides a reactive handle for further functionalization, enabling transformations such as hydrolysis, reduction, or cyclization. This compound is often employed in the preparation of bioactive molecules, including heterocyclic scaffolds. Its well-defined reactivity and compatibility with a range of reagents make it a reliable choice for researchers seeking efficient synthetic pathways. Storage under inert conditions is recommended to maintain stability.
Tert-butyl 2-(2-cyanophenyl)acetate structure
595570-54-0 structure
Product Name:Tert-butyl 2-(2-cyanophenyl)acetate
CAS No:595570-54-0
MF:C13H15NO2
MW:217.263703584671
CID:3166829
PubChem ID:11390317
Update Time:2025-05-28

Tert-butyl 2-(2-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl2-(2-cyanophenyl)acetate
    • 595570-54-0
    • Tert-butyl 2-(2-cyanophenyl)acetate
    • Inchi: 1S/C13H15NO2/c1-13(2,3)16-12(15)8-10-6-4-5-7-11(10)9-14/h4-7H,8H2,1-3H3
    • InChI Key: AMGLMYVCNUOVDX-UHFFFAOYSA-N
    • SMILES: O(C(CC1C=CC=CC=1C#N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 217.110278721Da
  • Monoisotopic Mass: 217.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.1Ų

Tert-butyl 2-(2-cyanophenyl)acetate Pricemore >>

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